Cas no 399000-01-2 (N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide)

• Product Name: N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide
• CAS No: 399000-01-2
• MF: C₂₃H₂₁IN₂O₃
• MW: 500.328918218613
• CID: 6308558
• PubChem ID: 1542388
• Update Time: 2025-05-26

N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide
• N-(4-(2-((4-iodophenyl)amino)-2-oxoethoxy)phenyl)-N,4-dimethylbenzamide
• N-[4-[2-(4-iodoanilino)-2-oxoethoxy]phenyl]-N,4-dimethylbenzamide
• N-(4-{[(4-iodophenyl)carbamoyl]methoxy}phenyl)-N,4-dimethylbenzamide
• AKOS024601164
• Oprea1_067491
• F0841-0096
• 399000-01-2

• Inchi： 1S/C23H21IN2O3/c1-16-3-5-17(6-4-16)23(28)26(2)20-11-13-21(14-12-20)29-15-22(27)25-19-9-7-18(24)8-10-19/h3-14H,15H2,1-2H3,(H,25,27)
• InChI Key： KYPGWJUJZSRDCJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(COC1C=CC(=CC=1)N(C)C(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 500.05969g/mol
• Monoisotopic Mass: 500.05969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide

N-(4-{(4-Iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide: A Comprehensive Overview

The compound with CAS No 399000-01-2, commonly referred to as N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide, is a highly specialized organic compound with significant applications in the fields of organic synthesis and drug development. This compound is characterized by its complex structure, which includes a benzamide core with specific substituents that confer unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a valuable tool in modern research.

The structure of N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide is notable for its biphenyl system, where the benzamide group is attached to a phenyl ring that is further substituted with a methoxy group. This methoxy group is itself connected to another phenyl ring that carries an iodine substituent. The presence of iodine in the structure introduces interesting electronic properties, which have been exploited in various chemical reactions. Recent studies have highlighted the role of this compound in Suzuki coupling reactions, where the iodine atom serves as a leaving group, facilitating the formation of new carbon-carbon bonds.

One of the most intriguing aspects of this compound is its potential in biological applications. Researchers have investigated its ability to interact with specific proteins and enzymes, suggesting its potential as a lead compound in drug discovery. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The methyl groups present in the structure contribute to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide involves a multi-step process that combines principles from asymmetric synthesis and transition metal catalysis. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium catalysts in cross-coupling reactions has enabled the efficient construction of the biphenyl system. Additionally, the introduction of methyl groups through alkylation reactions has been optimized to ensure high stereoselectivity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 280-320 nm, which are indicative of its aromatic system. These properties make it suitable for use in various spectroscopic techniques, including fluorescence spectroscopy and circular dichroism.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding is particularly important for applications where environmental safety is a concern. Furthermore, toxicity studies have demonstrated that this compound exhibits low cytotoxicity against human cell lines, suggesting its potential for safe use in therapeutic applications.

In conclusion, N-(4-{(4-iodophenyl)carbamoylmethoxy}phenyl)-N,4-dimethylbenzamide (CAS No 399000-01-2) is a versatile compound with promising applications in organic synthesis and drug development. Its unique structure and chemical properties make it an invaluable tool for researchers working at the forefront of chemical innovation. As new synthetic methods and biological applications continue to emerge, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge.